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This guide provides crucial safety, handling, and disposal protocols for Iron (III) chloride

hexahydrate (FeCl₃·6H₂O), tailored for research and drug development professionals.

Adherence to these procedures is vital for ensuring laboratory safety and operational integrity.

Hazard Identification and Classification
Iron (III) chloride hexahydrate is a hazardous substance that requires careful handling. Its

primary classifications under the Globally Harmonized System (GHS) are summarized below.

Hazard Class Category Hazard Statement

Corrosive to metals 1
H290: May be corrosive to

metals

Acute toxicity (oral) 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
1

H318: Causes serious eye

damage

Skin sensitisation 1
H317: May cause an allergic

skin reaction

Source:[1][2][3][4]
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Physicochemical and Toxicological Data
Key quantitative data for Iron (III) chloride hexahydrate are presented for risk assessment and

planning.

Property Value

Physical Properties

Melting Point/Freezing Point 37 °C[1][5]

pH 1.8 (10 g/l solution at 25 °C)[1]

Bulk Density 600 - 1,200 kg/m ³[4][6]

Toxicological Data

Acute Toxicity (Oral LD50, Rat) 900 mg/kg[2]

Operational and Safety Protocols
A systematic approach to handling, storage, and disposal is essential to mitigate the risks

associated with Iron (III) chloride hexahydrate.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Iron (III) chloride hexahydrate to prevent

personal exposure.[1]

Eye and Face Protection:

Wear tight-sealing safety goggles with side protection or a full-face shield.[2][7][8]

Standard laboratory glasses are not sufficient.

Skin Protection:

Gloves: Wear suitable chemical-resistant gloves tested according to EN 374, such as

Nitrile rubber (NBR) with a minimum thickness of 0.11 mm.[1] Always inspect gloves

before use and use proper removal techniques to avoid skin contact.[2]
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Protective Clothing: A lab coat or long-sleeved protective clothing should be worn to

prevent skin contact.[7]

Respiratory Protection:

If dust formation is likely, use a respirator with a Type B-P2 combination filter for acidic

gases and particles.[1] All respiratory protection must be used in accordance with a

comprehensive respiratory protection program.

Step-by-Step Handling and Storage Plan
Handling:

Ventilation: Always handle Iron (III) chloride hexahydrate in a well-ventilated area, preferably

within a chemical fume hood.[5][9]

Avoid Contact: Prevent all personal contact, including inhalation of dust and direct contact

with skin and eyes.[10]

Dust Prevention: Minimize dust generation during handling.[1][9] Use dry, clean-up

procedures if spills occur.[10]

Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[2][3] Wash

hands thoroughly with soap and water after handling and before breaks.[1][10]

Clothing: Contaminated work clothes should be laundered separately before reuse.[10]

Storage:

Container: Keep the container tightly closed and store in its original, properly labeled

container.[1][3][8]

Conditions: Store in a cool, dry place, protected from moisture.[8][11] The recommended

storage temperature is between 15–25 °C.[1][8]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

metals, and strong bases.[2][11]
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Emergency First-Aid and Spill Response
First-Aid Measures:

If Swallowed: Rinse the mouth with water. Call a physician or poison center immediately.[2]

[6]

If on Skin: Immediately wash the affected area with plenty of soap and water.[1][2] If skin

irritation occurs, seek medical attention.[2][6] Remove contaminated clothing and wash it

before reuse.[2]

If in Eyes: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,

holding the eyelids apart.[1][2][6] Remove contact lenses if present and easy to do.[1][2]

Immediately call a physician or poison center.[1][2][6]

Spill Response:

Evacuate: Clear the area of all personnel.[10]

Ventilate: Ensure the area is well-ventilated.[1]

Containment: Prevent the spill from entering drains or waterways.[2][10]

Clean-up: For minor spills, use dry clean-up procedures.[10] Carefully sweep or vacuum the

material and place it into a suitable, labeled container for disposal.[9] Avoid generating dust.

[9] For major spills, alert emergency responders.[10]

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.[10]

Product Waste: Dispose of unused or contaminated Iron (III) chloride hexahydrate through

an approved waste disposal plant.[2][12]

Containers: Do not reuse empty containers. Handle uncleaned containers as you would the

product itself and dispose of them through a licensed waste disposal service.[12]
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PPE: Dispose of contaminated gloves and other protective equipment as hazardous waste in

accordance with applicable regulations.[2]

Workflow for Handling Iron (III) Chloride
Hexahydrate
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Workflow: Safe Handling and Disposal of Iron (III) Chloride Hexahydrate
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Caption: A workflow diagram illustrating the key steps for safely handling and disposing of Iron

(III) chloride hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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